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This in-depth technical guide provides a comprehensive overview of the core principles of
petroleum systems modeling. This powerful analytical tool integrates geological, geochemical,
and geophysical data to simulate the generation, migration, and accumulation of hydrocarbons
in sedimentary basins. Understanding these complex processes is paramount for reducing
exploration risk and optimizing hydrocarbon discovery.

Core Principles of a Petroleum System

A petroleum system encompasses all the geological elements and processes necessary for a
hydrocarbon accumulation to exist. The essential components can be categorized as elements
and processes, which must be correctly timed and spatially arranged for a successful
petroleum system.

1.1. Essential Elements
The fundamental building blocks of any petroleum system are:

e Source Rock: A fine-grained sedimentary rock rich in organic matter that, when subjected to
sufficient heat and pressure, generates hydrocarbons.[1] The quantity and type of organic
matter are critical, typically assessed by Total Organic Carbon (TOC) content and the
Hydrogen Index (HI).
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» Reservoir Rock: A porous and permeable rock unit that can store and transmit hydrocarbons.
Common reservoir rocks include sandstones, carbonates, and fractured shales.[2][3]

» Seal Rock (Cap Rock): An impermeable rock layer that prevents the upward migration of
hydrocarbons from the reservoir, effectively trapping them. Shales and evaporites are
common seal rocks.

o Trap: A geological structure or stratigraphic feature that holds the accumulated
hydrocarbons. Traps are essential for concentrating hydrocarbons into economically viable
guantities.

1.2. Dynamic Processes
The interplay of several dynamic geological processes governs the fate of hydrocarbons:

e Generation: The thermal conversion of organic matter in the source rock into oil and gas.
This process is primarily controlled by temperature and time.

» Migration: The movement of hydrocarbons from the source rock to the trap. This is divided
into primary migration (expulsion from the source rock) and secondary migration (movement
through carrier beds to the trap).

e Accumulation: The concentration of hydrocarbons within a trap.

e Preservation: The ability of the trap and seal to retain the hydrocarbon accumulation over
geological time, withstanding subsequent tectonic activity or degradation processes.

Quantitative Data in Petroleum Systems Modeling

Quantitative data is the backbone of any petroleum systems model. The following tables
summarize key parameters used to characterize the essential elements of a petroleum
system.

Table 1: Source Rock Geochemical Characteristics
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Table 2: Reservoir Rock Properties

Typical Permeability

Rock Type Typical Porosity (%) . .
(millidarcies, mD)

Well-sorted Sandstone 20-30 100 - 1000+

Poorly-sorted Sandstone 5-15 1-100

Limestone (Vuggy/Fractured) 5-20 10 - 500

Shale (Fractured) 2-10 0.001-0.1

Table 3: Thermal Maturity Indicators
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. Vitrinite Hydrocarbon
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Window)
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Dry gas, then
Overmature >3.0

cessation

Key Experimental Protocols

Accurate characterization of petroleum system elements relies on standardized laboratory
analyses. The following are detailed methodologies for two crucial experiments.

3.1. Rock-Eval Pyrolysis

Rock-Eval pyrolysis is a standard geochemical screening tool used to assess the hydrocarbon
generative potential and thermal maturity of source rocks.[4][5][6][7]

Methodology:
o Sample Preparation: A small rock sample (typically 100 mg) is crushed to a fine powder.

e Initial Heating (S1 Peak): The sample is placed in a pyrolysis oven and heated to 300°C in
an inert (helium) atmosphere. This volatilizes the free hydrocarbons already present in the
rock, which are detected by a Flame lonization Detector (FID) and recorded as the S1 peak.

o Programmed Pyrolysis (S2 Peak): The temperature is then progressively increased to 550°C
at a rate of 25°C/minute.[5] This thermal cracking of the kerogen generates hydrocarbons,
which are measured by the FID and recorded as the S2 peak.
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e CO2 Trapping (S3 Peak): During the programmed pyrolysis, carbon dioxide is also released
from the kerogen. This is trapped and then released to be measured by a Thermal
Conductivity Detector (TCD), recorded as the S3 peak.

o Tmax Determination: The temperature at which the maximum rate of hydrocarbon generation
occurs during the S2 peak is recorded as Tmax.

3.2. Vitrinite Reflectance (%R0)

Vitrinite reflectance is a key method for determining the thermal maturity of organic matter in
sedimentary rocks.[8][9][10][11][12]

Methodology:

o Sample Preparation: A sample of the rock is crushed, and the kerogen is isolated through
acid demineralization. Alternatively, for whole rock analysis, a polished block or pellet is
prepared.

» Microscope Setup: A specialized reflected-light microscope equipped with a photometer is
used. The objective lens is immersed in oil with a known refractive index.

o Calibration: The photometer is calibrated using a set of glass standards with known
reflectance values.

o Measurement: The polished surface of the sample is viewed under the microscope.
Individual particles of vitrinite (a type of organic maceral) are identified.

» Reflectance Reading: The intensity of light reflected from the surface of the vitrinite particle is
measured by the photometer. This is typically done for 50-100 individual vitrinite particles to
obtain a statistically significant mean value.[8]

o Calculation: The reflectance value (%R0) is calculated as the percentage of incident light that
is reflected by the vitrinite surface.

Visualizing Petroleum Systems Modeling

Diagrams are essential for visualizing the complex relationships and workflows in petroleum
systems modeling. The following diagrams are generated using the Graphviz DOT language.
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Caption: Interrelationship of essential elements and dynamic processes in a petroleum
system.
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Caption: A generalized workflow for petroleum systems modeling.[13][14][15]
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Caption: A simplified decision tree for assessing exploration risk based on petroleum system
elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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